Cas no 2418711-63-2 (2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid
• CAS No: 2418711-63-2
• MF: C₁₇H₂₃NO₇
• MW: 353.367025613785
• CID: 5677766
• PubChem ID: 165772409
• Update Time: 2025-05-25

2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2418711-63-2
• 2-[(5-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)-2-methylphenyl)methoxy]acetic acid
• EN300-26628206
• 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid

• Inchi： 1S/C17H23NO7/c1-10-11(8-24-9-14(19)20)6-12(7-13(10)15(21)23-5)18-16(22)25-17(2,3)4/h6-7H,8-9H2,1-5H3,(H,18,22)(H,19,20)
• InChI Key： VVUVOMNKOPARDM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C(C)=C(COCC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 353.14745207g/mol
• Monoisotopic Mass: 353.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid

2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid: A Comprehensive Overview

The compound with CAS No. 2418711-63-2, known as 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, polymer synthesis, and advanced materials research.

At its core, this molecule is characterized by a phenyl ring substituted with multiple functional groups, including a tert-butoxy carbonylamino group, a methoxycarbonyl group, and a methyl group. The methoxyacetic acid moiety further enhances its reactivity and versatility in chemical reactions. These functional groups make the compound highly amenable to various synthetic transformations, enabling its use as an intermediate in the construction of more complex molecules.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the design of inhibitors for key enzymes involved in metabolic pathways. The tert-butoxy carbonylamino group has been shown to play a critical role in modulating the bioavailability and pharmacokinetics of the compound, making it a valuable tool in drug discovery efforts.

In addition to its biological applications, this compound has also found utility in polymer science. The methoxycarbonyl group serves as a reactive site for polymerization reactions, enabling the synthesis of novel polymeric materials with tailored properties. Recent advancements in controlled radical polymerization techniques have further expanded the scope of applications for this compound, particularly in the development of stimuli-responsive polymers.

The synthesis of 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the phenyl ring substituents through directed metallation techniques and subsequent functionalization to introduce the methoxyacetic acid moiety. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and selectivity of these processes.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This property is particularly advantageous for applications where sustainability is a key consideration.

In conclusion, 2-(5-{(tert-butoxy)carbonylamino}-3-(methoxycarbonyl)-2-methylphenyl)methoxyacetic acid stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.